Cas no 7176-02-5 (9'-cis-Fucoxanthinol)

• Product Name: 9'-cis-Fucoxanthinol
• CAS No: 7176-02-5
• MF: C₄₀H₅₆O₅
• MW: 616.869652748108
• CID: 2012139
• PubChem ID: 329764308
• Update Time: 2025-06-09

9'-cis-Fucoxanthinol Chemical and Physical Properties

Names and Identifiers

• 9'-cis-Fucoxanthinol
• Fucoxanthinol
• all-trans-Fucoxanthinol
• LMPR01070055
• Fucoxanthinol, analytical standard
• SCHEMBL17557876
• DTXSID201347243
• 7176-02-5
• 8-oxo-trans-neoxanthin

• MDL： MFCD18071622
• Inchi： 1S/C40H56O5/c1-28(17-13-18-30(3)21-22-35-36(5,6)23-32(41)25-38(35,9)44)15-11-12-16-29(2)19-14-20-31(4)34(43)27-40-37(7,8)24-33(42)26-39(40,10)45-40/h11-21,32-33,41-42,44H,23-27H2,1-10H3/b12-11+,17-13+,19-14+,28-15+,29-16+,30-18+,31-20+/t22?,32-,33-,38+,39+,40-/m0/s1
• InChI Key： NZEPSBGUXWWWSI-FWFPOGQTSA-N
• SMILES： O1[C@]2(C)C[C@H](CC(C)(C)[C@]12CC(/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C=C1[C@@](C)(C[C@H](CC1(C)C)O)O)/C)/C)=O)O

Computed Properties

• Exact Mass: 616.41277488g/mol
• Monoisotopic Mass: 616.41277488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 45
• Rotatable Bond Count: 10
• Complexity: 1420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 90.3Ų

9'-cis-Fucoxanthinol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on 9'-cis-Fucoxanthinol

Introduction to CAS No 7176-02-5 and 9'-cis-Fucoxanthinol

The compound with the chemical identifier CAS No 7176-02-5 is a naturally occurring molecule that has garnered significant attention in the field of pharmaceutical and nutraceutical research. This compound, formally known as 9'-cis-Fucoxanthinol, is a derivative of fucoxanthin, a carotenoid pigment found in brown algae and certain types of diatoms. Its unique structural configuration and bioactive properties have positioned it as a subject of intense scientific investigation, particularly for its potential health benefits.

9'-cis-Fucoxanthinol is characterized by its distinct chemical structure, which includes a conjugated system of double bonds and a hydroxyl group at the 9'-position. This structural feature contributes to its remarkable antioxidant and anti-inflammatory properties. Recent studies have highlighted its role in modulating metabolic pathways, making it a promising candidate for therapeutic applications in conditions such as obesity, diabetes, and cardiovascular diseases.

The biological activity of 9'-cis-Fucoxanthinol has been extensively studied in vitro and in vivo. Research has demonstrated its ability to enhance energy expenditure and promote fat oxidation, which are critical mechanisms in weight management. Furthermore, its anti-inflammatory effects have been linked to the modulation of nuclear factor kappa B (NF-κB) signaling pathways, reducing the production of pro-inflammatory cytokines.

In terms of pharmacokinetics, 9'-cis-Fucoxanthinol exhibits favorable absorption and distribution profiles when administered orally. Studies have shown that it can cross the blood-brain barrier, suggesting potential applications in neuroprotective therapies. Additionally, its stability under various physiological conditions enhances its suitability for formulation into dietary supplements and pharmaceutical products.

The therapeutic potential of 9'-cis-Fucoxanthinol has also been explored in the context of cancer prevention and treatment. Preclinical research indicates that it can induce apoptosis in certain cancer cell lines while sparing healthy cells. This selective toxicity is attributed to its ability to disrupt mitochondrial function and activate stress signaling pathways in tumor cells.

Recent advancements in synthetic chemistry have enabled the development of more efficient methods for the production of 9'-cis-Fucoxanthinol. These innovations have not only improved yield but also enhanced purity, making it more feasible for large-scale applications. The compound's natural origin further underscores its safety profile, aligning with growing consumer demand for plant-derived therapeutics.

The role of CAS No 7176-02-5 as a precursor for bioactive derivatives has opened new avenues in drug discovery. By leveraging its structural motifs, researchers are designing novel compounds with enhanced pharmacological properties. This approach exemplifies the importance of natural products in modern medicinal chemistry.

As interest in functional foods and nutraceuticals continues to rise, 9'-cis-Fucoxanthinol is poised to become a cornerstone ingredient in health supplements. Its multifaceted benefits—ranging from metabolic regulation to anti-cancer properties—make it a versatile compound with broad therapeutic implications.

In conclusion, the study of CAS No 7176-02-5 and its derivative 9'-cis-Fucoxanthinol represents a significant advancement in natural product research. The ongoing exploration of its bioactivities and mechanisms of action promises to yield groundbreaking insights into human health and disease management. As scientific understanding evolves, so too will the applications of this remarkable compound.